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Compound of Interest

Compound Name: AM 92016

Cat. No.: B1664828

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is a cornerstone of operational safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
AM 92016 hydrochloride, a specific blocker of the time-dependent delayed rectifier potassium
current. Adherence to these protocols is critical to ensure a safe laboratory environment and
compliance with regulatory standards.

AM 92016 hydrochloride, with the chemical name 1-(4-Methanesulfonamidophenoxy)-3-(N-
methyl-3,4-dichlorophenylethylamino)-2-propanol hydrochloride, is intended for laboratory
research use only.[1] While considered non-hazardous for transport, it is imperative to handle
this compound with care, utilizing appropriate personal protective equipment (PPE) and
following designated disposal pathways.[2]

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the safety profile of AM
92016.
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Property

Information

Source

Chemical Name

1-(4-
Methanesulfonamidophenoxy)-
3-(N-methyl-3,4-
dichlorophenylethylamino)-2-

propanol hydrochloride

[1]

Molecular Formula

C19H24CI2N204S.HCI

[1]

CAS Number 133229-11-5 [1][2]
Purity 298% (HPLC) [1]
Desiccate at room
temperature. For long-term
Storage storage, -20°C is [2]
recommended, while 2-8°C is
suitable for short-term.
May be harmful to the aquatic
Hazards environment. Avoid dust [2]

formation and inhalation.

Incompatibilities

Strong oxidizing/reducing

agents, strong acids/alkalis.

[2]

Experimental Protocols: Disposal of AM 92016

The following protocols provide detailed methodologies for the proper disposal of AM 92016 in

various forms.

1. Unused or Expired AM 92016 (Solid)

o Objective: To safely dispose of solid, unused, or expired AM 92016.

o Materials:

o Appropriate PPE: safety glasses, gloves, lab coat.
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o Chemical fume hood.

o Labeled hazardous waste container (compatible with chlorinated compounds).

o Scoop or spatula.

e Procedure:

[¢]

Work within a chemical fume hood to prevent inhalation of dust.

[e]

Carefully transfer the solid AM 92016 from its original container into a designated and
properly labeled hazardous waste container.

[¢]

Ensure the waste container is securely sealed.

[e]

Store the waste container in a designated, well-ventilated, and secure area until collection
by a certified hazardous waste disposal service.

2. Contaminated Labware (e.g., vials, pipette tips)
e Objective: To safely dispose of labware that has come into direct contact with AM 92016.
e Materials:

o Appropriate PPE.

o Designated hazardous waste container for solid chemical waste.

e Procedure:

[¢]

Collect all disposable labware (e.g., pipette tips, microfuge tubes, weighing boats) that has
been in contact with AM 92016.

[¢]

Place these items in a clearly labeled hazardous waste container designated for solid
chemical waste.

Do not mix with non-hazardous waste.

[¢]

[¢]

Seal the container and store it for pickup by a hazardous waste disposal service.
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3. Aqueous Solutions Containing AM 92016
¢ Objective: To safely dispose of aqueous solutions containing AM 92016.
o Materials:
o Appropriate PPE.
o Labeled hazardous waste container for agueous chemical waste.
e Procedure:

o Collect all agueous solutions containing AM 92016 in a dedicated, properly labeled
hazardous waste container.

o Do not dispose of these solutions down the drain, as the compound may be harmful to the
aguatic environment.[2]

o Securely cap the waste container and store it in a designated secondary containment area
until collection.

Logical Workflow for AM 92016 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of AM 92016 and associated materials.
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AM 92016 Disposal Workflow
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Caption: Workflow for the safe disposal of AM 92016.
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This structured approach to the disposal of AM 92016 ensures the safety of laboratory
personnel and minimizes environmental impact. Always consult your institution's specific
hazardous waste management guidelines and the compound's Safety Data Sheet (SDS) for
the most comprehensive and compliant procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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